Cas no 683219-98-9 (3-amino-3-(2-chloropyridin-3-yl)propanoic acid)

• Product Name: 3-amino-3-(2-chloropyridin-3-yl)propanoic acid
• CAS No: 683219-98-9
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• MDL: MFCD03412518
• CID: 970085
• PubChem ID: 53417344
• Update Time: 2025-11-06

3-amino-3-(2-chloropyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-(2-CHLORO-PYRIDIN-3-YL)-PROPIONIC ACID
• 3-amino-3-(2-chloropyridin-3-yl)propanoic acid
• 3-AMINO-3-(2-CHLORO-PYRIDIN-3-YL)-PROPIONICACID
• DTXSID80697270
• EN300-1984202
• 683219-98-9
• 3-AMINO-3-(2-CHLOROPYRIDIN-3-YL)PROPANOICACID

• MDL： MFCD03412518
• Inchi： 1S/C8H9ClN2O2/c9-8-5(2-1-3-11-8)6(10)4-7(12)13/h1-3,6H,4,10H2,(H,12,13)
• InChI Key： GSEPWXQOPVEDFD-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(CC(=O)O)N

Computed Properties

• Exact Mass: 200.03500
• Monoisotopic Mass: 200.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• PSA: 76.21000
• LogP: 1.90980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-3-(2-chloropyridin-3-yl)propanoic acid

3-Amino-3-(2-Chloropyridin-3-yl)propanoic Acid (CAS No. 683219-98-9): A Comprehensive Overview

3-Amino-3-(2-chloropyridin-3-yl)propanoic acid (CAS No. 683219-98-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (2S)-3-amino-3-(2-chloropyridin-3-yl)propanoic acid, is a chiral amino acid derivative that has garnered attention for its potential therapeutic properties and its role in the synthesis of bioactive molecules.

The chemical structure of 3-amino-3-(2-chloropyridin-3-yl)propanoic acid features a pyridine ring substituted with a chlorine atom and an amino acid moiety. This unique structure confers the compound with specific physicochemical properties, including solubility, stability, and reactivity, which are crucial for its applications in drug discovery and development.

In recent years, the interest in 3-amino-3-(2-chloropyridin-3-yl)propanoic acid has grown due to its potential as a building block for the synthesis of more complex molecules. The compound's chiral center allows for the creation of enantiomerically pure derivatives, which are essential in the development of stereospecific drugs. This is particularly important in medicinal chemistry, where the biological activity of a drug can be significantly influenced by its stereochemistry.

One of the key areas where 3-amino-3-(2-chloropyridin-3-yl)propanoic acid has shown promise is in the field of neuroscience. Research has indicated that this compound can be used to synthesize inhibitors of specific enzymes involved in neurological disorders. For example, studies have explored its use in the synthesis of inhibitors for monoamine oxidase (MAO), an enzyme implicated in conditions such as depression and Parkinson's disease. The ability to modulate MAO activity through targeted inhibitors can lead to more effective treatments with fewer side effects.

Beyond its applications in neuroscience, 3-amino-3-(2-chloropyridin-3-yl)propanoic acid has also been investigated for its potential in cancer research. The compound's ability to form stable complexes with metal ions has led to its use in the development of metal-based anticancer agents. These complexes can exhibit enhanced cytotoxicity against cancer cells while minimizing toxicity to healthy cells, making them promising candidates for chemotherapy.

In addition to its therapeutic potential, 3-amino-3-(2-chloropyridin-3-yl)propanoic acid is also valuable as a research tool. Its unique chemical properties make it an ideal candidate for use in various analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These techniques are essential for characterizing complex biological systems and understanding the mechanisms of action of new drugs.

The synthesis of 3-amino-3-(2-chloropyridin-3-yl)propanoic acid has been optimized through various methods, including asymmetric synthesis and catalytic processes. These advancements have made it possible to produce the compound on a larger scale, facilitating its use in both academic and industrial settings. The ability to synthesize enantiomerically pure forms of the compound is particularly important for pharmaceutical applications, where purity and consistency are paramount.

The safety profile of 3-amino-3-(2-chloropyridin-3-yl)propanoic acid has been extensively studied to ensure its suitability for use in various applications. Toxicological studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, as with any chemical compound, appropriate handling and storage practices should be followed to ensure safety.

In conclusion, 3-amino-3-(2-chloropyridin-3-yl)propanoic acid (CAS No. 683219-98-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and properties make it a valuable tool for the development of new drugs and therapies, particularly in the fields of neuroscience and oncology. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its impact on human health and well-being.